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Compound of Interest

Compound Name:
1H-Pyrazole-4-carbaldehyde

hydrochloride

CAS No.: 1197230-88-8; 35344-95-7

Cat. No.: B3005190

Get Quote

Executive Summary
1H-pyrazole-4-carbaldehyde hydrochloride (CAS: 1197230-88-8) is a critical intermediate in

the synthesis of bioactive pyrazole derivatives.[1] While the hydrochloride salt form significantly

enhances aqueous solubility compared to its free base counterpart (CAS: 35344-95-7), it

introduces specific challenges regarding pH stability and oxidative degradation.[1]

This guide provides a technical analysis of the solvation thermodynamics in water versus

Dimethyl Sulfoxide (DMSO).[1] It establishes a self-validating protocol for stock solution

preparation, ensuring reproducibility in drug development and mechanistic assays.

Part 1: Physicochemical Profile & Solvation
Thermodynamics[1]
To manipulate the solubility of this compound effectively, one must understand the structural

forces at play.[1]
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Structural Analysis[1]
Compound: 1H-pyrazole-4-carbaldehyde hydrochloride[1][2]

Molecular Weight: 132.55 g/mol [1][2]

Core Moiety: A 5-membered aromatic heterocycle (pyrazole) containing two nitrogen atoms.

[1][3]

Functional Groups:

C4-Formyl group (Aldehyde): Electrophilic; susceptible to oxidation (to carboxylic acid)

and nucleophilic attack.[1]

Hydrochloride Salt: Protonation typically occurs at the pyridine-like nitrogen (

), disrupting the crystal lattice energy of the free base and facilitating ionic solvation.[1]

Theoretical Solvation Mechanism
The dissolution process differs fundamentally between the aqueous and organic phases.[1]

Aqueous Phase (Water)

Organic Phase (DMSO)
Solid Crystal Lattice

(1H-pyrazole-4-CHO • HCl)

Mechanism:
Ion-Dipole Interaction

Mechanism:
Dipole-Dipole & H-Bonding

Dissociated Ions:
[Py-H]+ (aq) + Cl- (aq)

Critical Outcome:
Acidic pH Shift

Solvated Ion Pairs Critical Outcome:
High Viscosity/Hygroscopicity

Click to download full resolution via product page

Figure 1: Comparative solvation mechanisms. Water relies on ionic dissociation leading to pH

changes, while DMSO relies on polar interactions maintaining ion pairs.[1]
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Part 2: Solubility in Water (The Aqueous Phase)[1]
Solubility Profile

Solubility: High (>50 mg/mL estimated).[1] The ionic nature of the hydrochloride salt

overcomes the hydrophobic character of the aromatic ring.[1]

pH Implication: Dissolution releases protons (

) alongside chloride ions.[1] A 10 mM solution can significantly lower the pH of unbuffered
water (often to pH < 4.0).[1]

Stability Risk:

Aldehyde Oxidation:[1] In aqueous environments, the aldehyde is prone to autoxidation to

1H-pyrazole-4-carboxylic acid, especially at neutral or alkaline pH.[1]

Hydrate Formation:[1] Aldehydes can form gem-diols in water, complicating NMR

interpretation.[1]

Strategic Recommendation
Use water only for immediate usage or when the assay specifically demands an aqueous

vehicle.[1] Always check the pH after dissolution.[1] If the final assay is sensitive to acidity (e.g.,

cell culture), the solution must be buffered (e.g., PBS) immediately upon dilution, not in the

stock.[1]

Part 3: Solubility in DMSO (The Organic Phase)
Solubility Profile

Solubility: Very High (>100 mg/mL estimated).[1] DMSO is a polar aprotic solvent that

effectively solvates both the organic cation and the chloride anion.[1]

Stability Advantage: DMSO suppresses the ionization of the acidic proton compared to

water, potentially slowing degradation rates.[1]

Freezing Risk: DMSO freezes at 18.5°C. Repeated freeze-thaw cycles can induce

precipitation or allow condensation (water) to enter the vial, accelerating degradation.[1]
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Strategic Recommendation
DMSO is the Gold Standard for preparing stock solutions (typically 10 mM to 100 mM).[1] It

allows for long-term storage at -20°C with minimal degradation, provided the container is

sealed against moisture.[1]

Part 4: Comparative Data & Solvent Selection
Feature Water (Aqueous) DMSO (Organic)

Solubility Limit High (>50 mg/mL) Very High (>100 mg/mL)

Dissolution Rate Fast (Ionic dissociation) Moderate (Viscosity limited)

pH Impact Acidic (Requires buffering) Neutral/Slightly Acidic

Oxidation Risk High (Dissolved Oxygen) Low (If degassed)

Biological Toxicity None Toxic to cells >0.1% v/v

Recommended Use Acute working solutions Long-term Stock Storage

Part 5: Experimental Protocols
Protocol A: Preparation of 100 mM Stock in DMSO
Objective: Create a stable, high-concentration master stock for long-term storage.

Calculate Mass: For 1 mL of 100 mM stock:

[1]

Weighing: Weigh ~13.3 mg of 1H-pyrazole-4-carbaldehyde HCl into a sterile amber glass vial

(protects from light).

Solvent Addition: Add DMSO (molecular biology grade, >99.9%) to the calculated volume.

Note: Do not assume 1 mL solvent = 1 mL final volume.[1] Add 80% of target volume,

dissolve, then top up.[1]

Dissolution: Vortex for 30 seconds. If particles persist, sonicate for 1 minute at ambient

temperature.[1]
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Self-Validation Step: Inspect against a light source.[1][4][5] The solution must be

completely clear. Any turbidity indicates incomplete solvation or impurities.[1]

Storage: Aliquot into single-use vials (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C

or -80°C.

Protocol B: Aqueous Dilution & pH Verification
Objective: Prepare a working solution for a biological assay while mitigating acidity.[1]

Thaw: Thaw one DMSO aliquot at Room Temperature (RT).

Dilution: Dilute the DMSO stock into the aqueous buffer (e.g., PBS pH 7.4) to the desired

concentration (e.g., 100 µM).

Rule: Keep final DMSO concentration < 0.5% (or < 0.1% for sensitive cells).[1]

Mixing: Vortex immediately to prevent localized precipitation.[1]

Self-Validation (pH Check):

Using a micro-pH probe or pH paper, verify the final pH.[1]

Pass Criteria: pH should remain within ±0.2 units of the buffer's starting pH.[1]

Fail Criteria: If pH drops significantly, the buffer capacity is insufficient.[1] Increase buffer

strength (e.g., 10 mM to 50 mM HEPES).

Decision Logic for Assay Development

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/product/pharmablockusainc/pbkh9aa718e8
https://pdf.benchchem.com/96/Technical_Support_Center_Stability_and_Storage_of_Pyrazole_Compounds.pdf
https://www.organic-chemistry.org/synthesis/heterocycles/pyrazoles.shtm
https://www.sigmaaldrich.com/US/en/product/pharmablockusainc/pbkh9aa718e8
https://www.sigmaaldrich.com/US/en/product/pharmablockusainc/pbkh9aa718e8
https://www.sigmaaldrich.com/US/en/product/pharmablockusainc/pbkh9aa718e8
https://www.sigmaaldrich.com/US/en/product/pharmablockusainc/pbkh9aa718e8
https://www.sigmaaldrich.com/US/en/product/pharmablockusainc/pbkh9aa718e8
https://www.sigmaaldrich.com/US/en/product/pharmablockusainc/pbkh9aa718e8
https://www.sigmaaldrich.com/US/en/product/pharmablockusainc/pbkh9aa718e8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3005190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Select Solvent

Is this for Long-Term Storage?

Assay Type?

No (Immediate Use)

Use DMSO (100 mM)
Store at -20°C

Yes

Cell/Enzyme Assay Chemical Synthesis

Use Water/Buffer
Prepare Fresh DailyIs DMSO tolerated?

Organic RxnAqueous Rxn

Dilute DMSO Stock
into Buffer (keep <0.5%)

Yes

Dissolve directly in
Buffer (Check pH)

No

Click to download full resolution via product page

Figure 2: Decision matrix for solvent selection based on application and stability requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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